Cas no 2770453-13-7 ((2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride)

• Product Name: (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride
• CAS No: 2770453-13-7
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 6599811
• PubChem ID: 165993590
• Update Time: 2025-11-06

(2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2770453-13-7
• EN300-37398378
• (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride

• Inchi： 1S/C9H16ClNO/c1-6-4-7(2)11(9(10)12)8(3)5-6/h6-8H,4-5H2,1-3H3/t6?,7-,8+
• InChI Key： ICGQXGNSWUJTQL-IEESLHIDSA-N
• SMILES： ClC(N1[C@H](C)CC(C)C[C@@H]1C)=O

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride

Comprehensive Guide to (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride (CAS No. 2770453-13-7)

(2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride (CAS No. 2770453-13-7) is a specialized chiral piperidine derivative widely used in pharmaceutical and chemical research. This compound belongs to the class of carbonyl chlorides, which are essential intermediates in organic synthesis. Its unique stereochemistry, defined by the (2R,4r,6S) configuration, makes it particularly valuable for asymmetric synthesis and drug development.

The trimethylpiperidine backbone of this compound provides structural rigidity and stereochemical control, which are critical for designing bioactive molecules. Researchers often utilize (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride as a key building block in the synthesis of chiral ligands, catalysts, and pharmaceutical intermediates. Its reactivity as a carbonyl chloride allows for efficient acylation reactions, making it a versatile reagent in modern synthetic chemistry.

One of the most common applications of (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride is in the preparation of amide derivatives, which are prevalent in drug molecules. The compound's stereospecificity ensures high enantiomeric purity in the final products, a crucial factor in pharmaceutical development where chiral purity can significantly impact efficacy and safety.

Recent trends in chemical research highlight the growing demand for chiral building blocks like (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride. With the pharmaceutical industry's increasing focus on enantioselective synthesis, this compound has gained attention for its potential in creating novel therapeutic agents. Researchers are particularly interested in its use for developing CNS-targeting drugs and enzyme inhibitors due to its structural similarity to biologically active piperidine derivatives.

The synthesis of (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride typically involves the chlorocarbonylation of the corresponding trimethylpiperidine precursor. This process requires careful control of reaction conditions to maintain the compound's stereochemical integrity. Analytical techniques such as chiral HPLC and NMR spectroscopy are essential for verifying the compound's purity and configuration.

From a commercial perspective, (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride is available from specialized chemical suppliers who cater to pharmaceutical and research institutions. The market for such chiral intermediates has been growing steadily, driven by the expanding drug discovery sector and increasing investments in asymmetric synthesis technologies.

Storage and handling of (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride require standard precautions for reactive carbonyl compounds. It should be kept in a cool, dry environment under inert atmosphere to prevent degradation. While not classified as hazardous under normal handling conditions, proper laboratory practices should always be followed when working with this chemical.

The future outlook for (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride appears promising, particularly in light of current research trends focusing on chiral drug development and green chemistry approaches. Its utility in creating complex molecular architectures with precise stereochemistry positions it as a valuable tool in modern synthetic organic chemistry.

For researchers seeking alternatives or related compounds, other piperidine carbonyl derivatives with different substitution patterns may offer complementary properties. However, the specific (2R,4r,6S) configuration of this compound provides unique advantages that make it irreplaceable for certain synthetic applications.

In conclusion, (2R,4r,6S)-2,4,6-trimethylpiperidine-1-carbonyl chloride (CAS No. 2770453-13-7) represents an important chiral synthetic intermediate with wide-ranging applications in pharmaceutical chemistry. Its combination of stereochemical precision and reactivity makes it a valuable asset for researchers working on advanced synthetic methodologies and drug discovery programs.